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Compound of Interest

Compound Name: 2-Cyano-3-hydroxyquinoline

Cat. No.: B095622

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Cyano-3-hydroxyquinoline (CAS:
15462-43-8) detailing comprehensive disposal procedures is not readily available in public
databases. The following guidance is based on the safety profiles of structurally similar
compounds, such as other hydroxyquinoline derivatives, which are often classified as
hazardous. Researchers, scientists, and drug development professionals must treat 2-Cyano-
3-hydroxyquinoline as a hazardous substance and consult with their institution's
Environmental Health & Safety (EHS) department and a licensed waste disposal contractor to
ensure full compliance with local, regional, and national regulations.

Immediate Safety and Handling Precautions

Given the hazardous nature of related quinoline compounds, which are often toxic, skin
sensitizers, and environmentally hazardous, strict safety protocols are essential when handling
2-Cyano-3-hydroxyquinoline.

Personal Protective Equipment (PPE):
» Gloves: Wear nitrile or other chemically resistant gloves.
o Eye Protection: Use safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard lab coat is required.
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» Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
NIOSH-approved respirator may be necessary.

Engineering Controls:

» Always handle this compound in a well-ventilated area, preferably within a certified chemical
fume hood to avoid inhalation of dust or fumes.

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

Quantitative Data Summary

While a full toxicological profile is not available, some physical and chemical properties for 2-
Cyano-3-hydroxyquinoline have been identified.

Property Value

CAS Number 15462-43-8

Molecular Formula C10HeN20

Molecular Weight 170.17 g/mol

Boiling Point 389.3°C at 760 mmHg
Flash Point 189.2°C

Density 1.36 g/cm3

Note: This data is compiled from available chemical databases. Experimental verification may
be required.

Step-by-Step Disposal Protocol

The disposal of 2-Cyano-3-hydroxyquinoline must be managed as hazardous chemical
waste. Do not discharge down the drain or dispose of with regular laboratory trash.

Step 1: Waste Identification and Segregation
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o Characterize the Waste: All materials contaminated with 2-Cyano-3-hydroxyquinoline,
including the pure compound, solutions, contaminated PPE (gloves, etc.), and labware (e.g.,
weighing boats, pipette tips), must be treated as hazardous waste.

e Segregate Waste Streams: Keep solid waste (contaminated labware, PPE) separate from
liquid waste (solutions containing the compound). Do not mix with other, incompatible waste
streams.

Step 2: Containment and Labeling
e Solid Waste:

o Collect all contaminated solid materials in a designated, leak-proof plastic bag or a
sealable container.

o The container should be clearly labeled.
e Liquid Waste:

o Collect liquid waste in a dedicated, sealed, and chemically compatible waste container
(e.g., a high-density polyethylene bottle).

o Never fill a liquid waste container to more than 80% of its capacity to allow for vapor
expansion.

e Labeling:
o All waste containers must be labeled with a "Hazardous Waste" tag.

o The label must include the full chemical name ("2-Cyano-3-hydroxyquinoline"), the
approximate quantity, and the date of accumulation.

Step 3: Temporary Storage

o Storage Location: Store the sealed and labeled waste containers in a designated satellite
accumulation area within or near the laboratory.
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e Secondary Containment: Place waste containers in a secondary containment bin to prevent
spills.

» Follow Institutional Guidelines: Adhere to your institution's specific time and quantity limits for
storing hazardous waste in a satellite accumulation area.

Step 4: Arranging for Final Disposal

o Contact EHS: Notify your institution's Environmental Health & Safety department to schedule
a pickup of the hazardous waste.

o Professional Disposal: The waste will be transported and disposed of by a licensed and
certified hazardous waste management company in accordance with all regulatory
requirements.

Experimental Workflow and Logical Relationships

The following diagram illustrates the procedural workflow for the proper disposal of 2-Cyano-3-
hydroxyquinoline, from initial handling to final disposal.
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Disposal workflow for 2-Cyano-3-hydroxyquinoline.
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 To cite this document: BenchChem. [Prudent Disposal of 2-Cyano-3-hydroxyquinoline: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095622#2-cyano-3-hydroxyquinoline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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